N-(2-acetylphenyl)-4-methoxybenzamide

• Molecular Formula: C16H15NO3
• Molecular Weight: 269.29 g/mol
• IUPAC Name: N-(2-acetylphenyl)-4-methoxybenzamide
• InChI: InChI=1S/C16H15NO3/c1-11(18)14-5-3-4-6-15(14)17-16(19)12-7-9-13(20-2)10-8-12/h3-10H,1-2H3,(H,17,19)
• InChI Key: WHYBHFRCALKVMS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1NC(=O)C2=CC=C(C=C2)OC

Description

N-(2-acetylphenyl)-4-methoxybenzamide is a useful research compound. Its molecular formula is C16H15NO3 and its molecular weight is 269.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

In a 50 mL round-bottomed flask fitted with condenser and magnetic stirrer were placed 2-amino acetophenone (1.0 g, 7.39 mmol), THF (15 mL) and Et3N (2.39 g, 23.64 mmol). To the solution p-methoxy benzoyl chloride (1.32 g, 7.76 mmol) in THF (15 mL) was added slowly at 0° C. and stirred for 30 min at 0° C. Then the reaction mixture was stirred for 24 h at rt under nitrogen. The reaction mixture was poured into ice water. The crude product was collected and crude product was purified by column chromatography using 25% EtOAc in hexane to give 1.865 g of N-(2-acetylphenyl)-4-methoxybenzamide (93%).